1-[(6-Chloropyridin-3-yl)carbonyl]-1,4-diazepane

• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol
• IUPAC Name: (6-chloropyridin-3-yl)-(1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C11H14ClN3O/c12-10-3-2-9(8-14-10)11(16)15-6-1-4-13-5-7-15/h2-3,8,13H,1,4-7H2
• InChI Key: JQGDMBZKNOVOPM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C(=O)C2=CN=C(C=C2)Cl

Description

1-[(6-Chloropyridin-3-yl)carbonyl]-1,4-diazepane is a useful research compound. Its molecular formula is C11H14ClN3O and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of homopiperazine (385.62 g, 3.85 mol) in THF (3.9 L) was cooled to an internal temperature of 0° C. and ethyl 6-chloronicotinate (285.82 g, 1.54 mol) was added in THF (0.57 L) over 5 min. After stirring for 10 minutes, n-hexyl lithium (2.3 M in hexane, 335 mL, 0.77 mol) was added to the resulting mixture, over 40 min. The resulting mixture was stirred for 2 h at 0° C., then warmed to 20° C. over 1 h. After an additional 15 h at 20° C., the resulting mixture was treated with 1M NaOAc/HOAc buffer (5 L) (prepared by diluting 47.35 g of sodium acetate and 253.2 mL of acetic acid with water to a total volume of 5 L).

Synthesis routes and methods II

Procedure details

A solution of homopiperazine (12.5 g, 125 mmol) and ethyl-6-chloronicotinate (9.28 g, 50 mmol) in THF (150 mL) was cooled to 0° C. and LiOEt (1 M in THF, 50 mL, 50 mmol) was then added over 20 minutes. The resulting mixture was stirred at 0° C. for 2 h, then warmed to 20° C. and held at this temperature for 17 h. The resulting mixture was then treated with 162 mL of an aqueous solution containing 1.53 g of NaOAc and 8.2 mL of acetic acid. The resulting layers were separated and the organic was diluted with hexane (50 mL) and extracted again with the same aqueous solution as utilized above. The aqueous pH was then increased to 10 through addition of 50% NaOH(aq) (15 mL). After extraction with dichloromethane (3×250 mL) the combined organics were dried over sodium sulfate, filtered, and concentrated to yield the title compound as an oil.